1-((2,5-Dimethoxybenzyl)oxy)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methoxy]-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-ol;hydrochloride
• InChI: InChI=1S/C23H29F3N2O4.ClH/c1-30-21-6-7-22(31-2)17(12-21)15-32-16-20(29)14-27-8-10-28(11-9-27)19-5-3-4-18(13-19)23(24,25)26;/h3-7,12-13,20,29H,8-11,14-16H2,1-2H3;1H
• InChI Key: VNROYVXFXFCCDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)COCC(CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)O.Cl
• Molecular Formula: C23H30ClF3N2O4
• Molecular Weight: 490.9 g/mol

Description

1-((2,5-Dimethoxybenzyl)oxy)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C23H30ClF3N2O4 and its molecular weight is 490.95. The purity is usually 95%.
BenchChem offers high-quality 1-((2,5-Dimethoxybenzyl)oxy)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((2,5-Dimethoxybenzyl)oxy)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research on Related Compounds

• Metabolic Pathways and Metabolites

  A study on L-735,524, a compound undergoing clinical evaluation for HIV-1 protease inhibition, explored its metabolites in human urine. This investigation identified major metabolic pathways including glucuronidation, N-oxidation, hydroxylation, and N-depyridomethylation, suggesting the importance of understanding metabolic transformations in developing therapeutic agents (Balani et al., 1995).

• Oxidative Stress and Inflammation

  The effects of environmental phenols and parabens on oxidative stress and inflammation were examined among pregnant women. The study found associations between these compounds and increased markers of oxidative stress and inflammation, highlighting the potential health impacts of chemical exposure (Watkins et al., 2015).

• Receptor Occupancy and Drug Development

  Research on a novel 5-HT(1A) antagonist demonstrated the potential for developing anxiety and mood disorder treatments by assessing receptor occupancy in the human brain. This study exemplifies the application of chemical compounds in elucidating biological mechanisms and developing therapeutic strategies (Rabiner et al., 2002).

• Metabolism in Humans and Animals

  A study on zipeprol metabolism revealed that it is metabolized through N-dealkylation, oxidation, hydroxylation, and methylation. Understanding the metabolic fate of compounds is crucial for their development and safety evaluation (Constantin & Pognat, 1978).